Cas no 1804835-20-8 (Methyl 5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate)
Methyl 5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate
-
- Inchi: 1S/C10H9F3INO4/c1-17-7(16)3-5-6(14)4-15-9(8(5)18-2)19-10(11,12)13/h4H,3H2,1-2H3
- InChI Key: GDNMQLUVHODGFX-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C(=C1CC(=O)OC)OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 316
- XLogP3: 2.8
- Topological Polar Surface Area: 57.6
Methyl 5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029095516-1g |
Methyl 5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate |
1804835-20-8 | 97% | 1g |
$1,579.40 | 2022-04-01 |
Methyl 5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
Additional information on Methyl 5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate
Methyl 5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804835-20-8): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1804835-20-8, is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with iodine, methoxy, and trifluoromethoxy groups, has garnered considerable attention due to its utility in the development of novel therapeutic agents. The strategic positioning of these functional groups makes it a valuable building block for chemists and pharmacologists working on complex molecular architectures.
The pyridine scaffold is a cornerstone in medicinal chemistry, frequently employed in the design of drugs targeting a myriad of diseases, including oncology, neurology, and infectious diseases. The presence of an iodine atom at the 5-position of the pyridine ring enhances the electrophilicity of the molecule, making it an excellent candidate for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many bioactive compounds. Furthermore, the methoxy and trifluoromethoxy substituents introduce additional layers of reactivity and electronic properties that can be fine-tuned to modulate binding affinity and metabolic stability.
In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for protein-protein interactions (PPIs). Methyl 5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate has emerged as a key intermediate in the synthesis of such inhibitors. Its structural features allow for the facile introduction of pharmacophoric elements that can disrupt PPIs critical for disease progression. For instance, studies have demonstrated its role in generating lead compounds targeting cancer-related kinases and transcription factors. The trifluoromethoxy group, in particular, has been shown to enhance binding interactions by increasing lipophilicity and reducing hydrogen bonding potential, thereby optimizing drug-like properties.
The pharmaceutical industry has also leveraged this compound in the development of antiviral agents. The unique combination of electron-withdrawing and electron-donating groups on the pyridine ring facilitates interactions with viral enzymes essential for replication. Researchers have utilized derivatives of Methyl 5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate to design inhibitors that exhibit potent activity against RNA-dependent RNA polymerases and proteases found in viruses such as HIV and hepatitis C. The iodine atom serves as a handle for further functionalization via palladium-catalyzed reactions, enabling the construction of complex inhibitor structures with high selectivity.
Advances in computational chemistry have further enhanced the utility of Methyl 5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate as a synthetic intermediate. Molecular modeling studies have identified optimal substitution patterns that maximize binding affinity to target proteins. These insights have guided the design of novel analogs with improved pharmacokinetic profiles. Additionally, machine learning algorithms have been employed to predict novel derivatives with enhanced biological activity. This interdisciplinary approach has accelerated the discovery process and has led to several high-profile drug candidates entering clinical trials.
The agrochemical sector has not been left behind in harnessing the potential of this compound. Pyridine-based molecules are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. Methyl 5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate has been incorporated into various formulations designed to combat resistant strains of weeds and pests. Its structural versatility allows for modifications that enhance environmental compatibility while maintaining efficacy. This dual benefit is crucial in addressing the growing demand for sustainable agricultural practices.
The synthetic methodologies for preparing Methyl 5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate continue to evolve, reflecting advancements in organic synthesis techniques. Recent reports highlight innovative approaches using flow chemistry and microwave-assisted reactions to improve yield and purity. These methods not only enhance efficiency but also reduce waste generation, aligning with green chemistry principles. The ability to produce this intermediate on a scalable basis is essential for industrial applications and ensures a steady supply for ongoing research initiatives.
In conclusion, Methyl 5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804835-20-8) stands as a testament to the power of specialized intermediates in driving innovation across multiple sectors. Its unique structural features make it an indispensable tool for synthetic chemists and pharmacologists alike. As research progresses, we can expect to see even more sophisticated applications emerging from this versatile compound, further solidifying its role as a cornerstone in modern chemical synthesis.
1804835-20-8 (Methyl 5-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)